Cas no 1514714-39-6 (3-{2,6-Dioxaspiro[4.5]decan-9-yloxy}azetidine)

• Product Name: 3-{2,6-Dioxaspiro[4.5]decan-9-yloxy}azetidine
• CAS No: 1514714-39-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6430967
• PubChem ID: 79894326
• Update Time: 2025-07-09

3-{2,6-Dioxaspiro[4.5]decan-9-yloxy}azetidine Chemical and Physical Properties

Names and Identifiers

• 1514714-39-6
• 3-{2,6-dioxaspiro[4.5]decan-9-yloxy}azetidine
• EN300-1146188
• AKOS018453769
• 3-{2,6-Dioxaspiro[4.5]decan-9-yloxy}azetidine

• Inchi： 1S/C11H19NO3/c1-3-14-11(2-4-13-8-11)5-9(1)15-10-6-12-7-10/h9-10,12H,1-8H2
• InChI Key： WLKNQYVJPVBGGZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC21COCC2)OC1CNC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-{2,6-Dioxaspiro[4.5]decan-9-yloxy}azetidine

3-{2,6-Dioxaspiro[4.5]decan-9-yloxy}azetidine: A Comprehensive Overview

The compound with CAS No. 1514714-39-6, known as 3-{2,6-dioxaspiro[4.5]decan-9-yloxy}azetidine, is a unique organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a dioxane ring fused with an azetidine moiety. The spirocyclic architecture of this molecule is particularly intriguing due to its potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as they often exhibit enhanced pharmacokinetic properties compared to their non-cyclic counterparts. The 2,6-dioxaspiro[4.5]decan core of this compound provides a rigid framework that can be exploited for designing bioactive molecules. Researchers have demonstrated that such structures can serve as scaffolds for developing inhibitors of various enzymes, including kinases and proteases.

The azetidine ring in 3-{2,6-dioxaspiro[4.5]decan-9-yloxy}azetidine contributes to the molecule's flexibility and reactivity. This four-membered ring is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are crucial for studying stereochemical effects in biological systems.

In terms of synthesis, the preparation of 3-{2,6-dioxaspiro[4.5]decan-9-yloxy}azetidine involves a multi-step process that typically includes ring-closing metathesis or other cyclization techniques. These methods allow for the construction of the spirocyclic framework with high precision and efficiency. The use of transition metal catalysts has been pivotal in achieving the desired stereochemistry and regioselectivity during the synthesis.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. By modifying the substituents on the spirocyclic core or the azetidine ring, chemists can tailor the physical and chemical properties of the molecule for specific applications. For instance, functionalization of the oxygen atoms in the dioxane ring could lead to derivatives with improved solubility or bioavailability.

Recent research has also explored the use of 3-{2,6-dioxaspiro[4.5]decan-9-yloxy}azetidine in polymer chemistry. The rigid spirocyclic structure can serve as a monomer for synthesizing high-performance polymers with unique mechanical and thermal properties. These materials hold potential for applications in aerospace, electronics, and biomedical devices.

In conclusion, 3-{2,6-dioxaspiro[4.5]decan-9-yloxy}azetidine represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. Its spirocyclic structure, combined with the functional versatility of the azetidine ring, makes it a valuable compound for both academic research and industrial development.